Cas no 532-11-6 (Anethole Trithione)

• Product Name: Anethole Trithione
• CAS No: 532-11-6
• MF: C₁₀H₈OS₃
• MW: 240.364918708801
• MDL: MFCD00129751
• CID: 33699
• PubChem ID: 2194
• Update Time: 2025-07-17

Anethole Trithione Chemical and Physical Properties

Names and Identifiers

• Anethole Trithione
• 5-(4-Methoxyphenyl)-3H-1,2-dithiole-3-thione
• 5-(4-methoxyphenyl)dithiole-3-thione
• Anethole (trithione)
• 3-(p-anisy)trithione
• 3-(p-Methoxyphenyl)-trithione
• 5-(4-methoxyphenyl)-1,2-dithiole-3-thione
• 5-(4-methoxyphenyl)-3h-2-dithiole-3-thione
• 5-(p-Methoxyphenyl)-1,2-dithiocyclopenten-3-thione
• 5-(p-Methoxyphenyl)-3H-1,2-dithiole-3-thione
• 5-(p-methoxyphenyl)-3h-2-dithiole-3-thione
• anetholtrithion
• Felviten
• Halpen
• Heporal
• Mucinol
• SKF 1717
• Sulfarlem
• Sulfogal
• Tiopropen
• Tiotrifar
• KYLIZBIRMBGUOP-UHFFFAOYSA-N
• 3H-1,2-Dithiole-3-thione, 5-(4-methoxyphenyl)-
• CCRIS 6289
• CHEMBL178862
• Anetholtrithion (JAN)
• s4744
• AB01275477-01
• UNII-QUY32964DJ
• 3H-1,2-DITHIOLE-3-THIONE, 5-(p-METHOXYPHENYL)-
• NCGC00167471-01
• CIS-9,10-METHYLENEHEXADECANOICACID
• Tox21_112475_1
• DTXSID9046651
• ANETHOLTRITHION, Anethole-trithione (Anetholtrithion)
• CCG-207967
• SY046610
• SR-05000001483
• NCGC00167471-02
• 5-(p-methoxyphenyl)-1,2-dithiol-3(3h)-thione
• SCHEMBL225654
• DB13853
• 3-(p-Methoxyphenyl)trithione
• Bilitherap
• Sulfralem
• SR-05000001483-1
• A829446
• LS-63339
• HMS2089N08
• C10H8OS3
• 532-11-6
• Anetholdithiolthione
• C10-H8-O-S3
• HY-B1223
• BRN 0158393
• BDBM50597993
• BCP13800
• MLS004774038
• 5-19-05-00546 (Beilstein Handbook Reference)
• ANETHOLE TRITHIONE [MI]
• SMR001550561
• CAS-532-11-6
• FT-0602845
• SR-05000001483-2
• ANETHOLE TRITHIONE [WHO-DD]
• CHEBI:31221
• OP2113
• Sufralem
• Q4761739
• W-105762
• QUY32964DJ
• GS-3613
• CS-4781
• Athenentol (TN)
• 3-(p-anisyl)trithione
• MFCD00129751
• D01584
• ANETHOLE TRITHIONE [MART.]
• anethole dithiolthione
• Anetholetrithione
• Anetholtrithion [JAN]
• OP-2113
• Tox21_112475
• Trithio
• Trithioanethole
• 5-(p-methoxyphenyl)-1,2-dithiole-3-thione
• AKOS015920023
• DTXCID7026651
• Trithio-(p-methoxyphenyl)propene
• Anethol trithion
• HMS3715D09
• Anethol Trithione,(S)
• EN300-8663238
• EINECS 208-528-5
• NS00002237
• A3364
• BRD-K92490248-001-06-6
• BRD-K92490248-001-04-1
• 5-(4-Methoxyphenyl)-1,2-dithiole-3-thione; 5-(4-Methoxyphenyl)-3H-1,2-dithiole-3-thione
• Trithione, Anethole
• 3-(p-Anisyl)-4,5-dithiacyclopent-2-ene-1-thione
• Sonicur
• Anethol Dithiolthione
• 208-528-5
• (p-Methoxyphenyl)trithiopropene
• Anisyldithiolthionine
• 5-(p-Methoxyphenyl)-1,2-dithiacyclopent-4-ene-3-thione
• Trithioparamethoxyphenylpropene
• 3H-1,2-Dithiole-3-thione, 5-(4-methoxyphenyl)-(9CI)
• Trithioanethol
• Athenentol
• Anetholtrithione
• Dithiolthione, Anethol
• Sialor
• 3-(p-Methoxyphenyl)-4,5-dithiacyclopent-2-ene-1-thione
• ANETHOLE TRITHIONE (MART.)

• MDL： MFCD00129751
• Inchi： 1S/C10H8OS3/c1-11-8-4-2-7(3-5-8)9-6-10(12)14-13-9/h2-6H,1H3
• InChI Key： KYLIZBIRMBGUOP-UHFFFAOYSA-N
• SMILES： S1C(=CC(=S)S1)C1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 239.97400
• Monoisotopic Mass: 239.973727
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.8
• Topological Polar Surface Area: 91.9
• Molecular Weight: 240.4

Experimental Properties

• Density: 1.4406 (rough estimate)
• Melting Point: 111°
• Boiling Point: 398.1°C at 760 mmHg
• Flash Point: 194.6 °C
• Refractive Index: 1.5080 (estimate)
• PSA: 105.50000
• LogP: 3.10000

Anethole Trithione Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on Anethole Trithione

Anethole Trithione (CAS No. 532-11-6): An Overview of Its Properties, Applications, and Recent Research

Anethole Trithione, also known by its CAS number 532-11-6, is a compound that has garnered significant attention in the fields of chemistry, biology, and pharmacology. This organic compound is characterized by its unique chemical structure and diverse biological activities, making it a subject of extensive research and development. In this comprehensive overview, we will delve into the properties, applications, and recent advancements in the study of Anethole Trithione.

Anethole Trithione is a sulfur-containing derivative of anethole, a compound naturally found in various plants such as anise and fennel. Its molecular formula is C₁₀H₁₂O₃S₃, and it has a molecular weight of approximately 284.4 g/mol. The compound is known for its distinctive aromatic odor and its potential therapeutic properties.

The chemical structure of Anethole Trithione is characterized by the presence of three sulfur atoms, which contribute to its unique reactivity and biological activity. The sulfur atoms are arranged in a trithioether configuration, which is responsible for many of its pharmacological effects. This structure also makes Anethole Trithione highly soluble in organic solvents, facilitating its use in various chemical and pharmaceutical applications.

In terms of physical properties, Anethole Trithione is a white to off-white crystalline solid at room temperature. It has a melting point ranging from 70 to 75°C and is stable under normal storage conditions. However, it can degrade when exposed to high temperatures or strong oxidizing agents. The compound's stability and solubility make it suitable for use in both laboratory research and industrial processes.

The biological activities of Anethole Trithione have been the focus of numerous studies over the past few decades. One of the most notable properties of this compound is its potent antioxidant activity. Research has shown that Anethole Trithione can effectively scavenge free radicals and protect cells from oxidative damage. This property makes it a promising candidate for the prevention and treatment of various oxidative stress-related diseases, such as cardiovascular diseases, neurodegenerative disorders, and cancer.

Beyond its antioxidant effects, Anethole Trithione has also been found to possess anti-inflammatory properties. Studies have demonstrated that it can inhibit the production of pro-inflammatory cytokines and reduce inflammation in various tissue types. This makes it a potential therapeutic agent for inflammatory conditions such as arthritis and inflammatory bowel disease.

In addition to its antioxidant and anti-inflammatory activities, Anethole Trithione has shown promise in the field of cancer research. Preclinical studies have indicated that it can induce apoptosis (programmed cell death) in cancer cells while sparing normal cells. This selective cytotoxicity suggests that Anethole Trithione could be developed into an effective anticancer drug with fewer side effects compared to traditional chemotherapy agents.

The potential applications of Anethole Trithione extend beyond medical uses. In the cosmetics industry, it has been explored for its skin-benefiting properties. Its ability to reduce oxidative stress and inflammation can help improve skin health and appearance, making it a valuable ingredient in skincare formulations.

In recent years, there have been several significant advancements in the research on Anethole Trithione. For instance, a study published in the Journal of Medicinal Chemistry reported that a novel derivative of Anethole Trithione exhibited enhanced antitumor activity against multiple cancer cell lines. Another study in the European Journal of Pharmacology highlighted the neuroprotective effects of Anethole Trithione, suggesting its potential use in treating neurodegenerative diseases such as Alzheimer's disease.

The safety profile of Anethole Trithione has also been extensively evaluated. Toxicological studies have shown that it is generally well-tolerated at therapeutic doses with minimal side effects. However, as with any compound used for therapeutic purposes, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, Anethole Trithione (CAS No. 532-11-6) is a multifaceted compound with a wide range of potential applications in medicine, cosmetics, and other industries. Its unique chemical structure confers several beneficial biological activities, including antioxidant, anti-inflammatory, and anticancer properties. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, making Anethole Trithione an exciting area of study for scientists and researchers worldwide.